N-{[1-(3-chlorobenzyl)-4-piperidinyl]methyl}-N'-(2-methoxyphenyl)urea

• IUPAC Name: 1-[[1-[(3-chlorophenyl)methyl]piperidin-4-yl]methyl]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C21H26ClN3O2/c1-27-20-8-3-2-7-19(20)24-21(26)23-14-16-9-11-25(12-10-16)15-17-5-4-6-18(22)13-17/h2-8,13,16H,9-12,14-15H2,1H3,(H2,23,24,26)
• InChI Key: MNABYKKKTGUEMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NCC2CCN(CC2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H26ClN3O2
• Molecular Weight: 387.9 g/mol

Description

The compound “N-{[1-(3-chlorobenzyl)-4-piperidinyl]methyl}-N’-(2-methoxyphenyl)urea” is a complex organic molecule. It contains a urea group (NH-CO-NH), a piperidine ring (a six-membered ring with one nitrogen atom), and two benzyl groups (a benzene ring attached to a CH2 group), one of which is chlorinated and the other is methoxylated.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the benzyl groups, and the formation of the urea group. The exact synthesis would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the piperidine ring and the two benzyl groups. The urea group would likely form hydrogen bonds with other molecules or within the molecule itself, potentially influencing the overall shape of the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The benzyl groups could participate in electrophilic aromatic substitution reactions, and the urea group could react with various reagents. The piperidine ring could also undergo reactions, particularly at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the ability to form hydrogen bonds could influence properties such as solubility, melting point, and reactivity.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry, materials science, and synthetic biology. Future research could explore the synthesis of this compound, its physical and chemical properties, and its potential uses.